Cas no 31076-85-4 (3-Acetylbenzoyl Chloride)

3-Acetylbenzoyl Chloride structure

3-Acetylbenzoyl Chloride structure

Product Name:3-Acetylbenzoyl Chloride

CAS No:31076-85-4

MF:C₉H₇ClO₂

MW:182.60368180275

MDL:MFCD13174028

CID:916353

PubChem ID:13814736

Update Time:2025-04-19

3-Acetylbenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

- benzoyl chloride, 3-acetyl- (9ci)
- 3-Acetylbenzoyl chloride
- MFCD13174028
- BENZOYL CHLORIDE, 3-ACETYL-
- DB-286005
- SCHEMBL5254838
- 31076-85-4
- DTXSID70550365
- 3-Acetylbenzoyl Chloride
- MDL： MFCD13174028
- Inchi： 1S/C9H7ClO2/c1-6(11)7-3-2-4-8(5-7)9(10)12/h2-5H,1H3
- InChI Key： GRHPCHSOVQAFSQ-UHFFFAOYSA-N
- SMILES： ClC(C1=CC=CC(C(C)=O)=C1)=O

Computed Properties

Exact Mass: 182.0134572g/mol
Monoisotopic Mass: 182.0134572g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 34.1Å²

3-Acetylbenzoyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A170995-100mg	3-Acetylbenzoyl Chloride	31076-85-4		100mg	$ 69.00	2023-04-19
TRC	A170995-250mg	3-Acetylbenzoyl Chloride	31076-85-4		250mg	$ 121.00	2023-04-19
TRC	A170995-500mg	3-Acetylbenzoyl Chloride	31076-85-4		500mg	$ 207.00	2023-04-19
TRC	A170995-1g	3-Acetylbenzoyl Chloride	31076-85-4		1g	$ 320.00	2022-06-08
TRC	A170995-2.5g	3-Acetylbenzoyl Chloride	31076-85-4		2.5g	$ 936.00	2023-04-19
TRC	A170995-5g	3-Acetylbenzoyl Chloride	31076-85-4		5g	$ 1200.00	2023-09-09
abcr	AB540511-1 g	3-Acetylbenzoyl chloride; .	31076-85-4		1g	€425.90	2023-04-14
Apollo Scientific	OR46681-1g	3-Acetylbenzoyl chloride	31076-85-4	95	1g	£351.00	2025-02-20
TRC	A170995-1000mg	3-Acetylbenzoyl Chloride	31076-85-4		1g	$ 391.00	2023-04-19
abcr	AB540511-250mg	3-Acetylbenzoyl chloride; .	31076-85-4		250mg	€228.00	2025-02-18

3-Acetylbenzoyl Chloride Related Literature

1. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
5. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480

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